Cas no 2137678-19-2 (3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine)

• Product Name: 3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine
• CAS No: 2137678-19-2
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 6148000
• PubChem ID: 165955372
• Update Time: 2025-07-21

3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 2137678-19-2
• 3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine
• EN300-742619

• Inchi： 1S/C11H14ClN3/c12-9-4-8(5-13-6-9)10-7-14-11-2-1-3-15(10)11/h4,7,9,13H,1-3,5-6H2
• InChI Key： HMWQTHAHQGDKTL-UHFFFAOYSA-N
• SMILES： ClC1CNCC(=C1)C1=CN=C2CCCN21

Computed Properties

• Exact Mass: 223.0876252g/mol
• Monoisotopic Mass: 223.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine

Introduction to 3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine (CAS No. 2137678-19-2)

3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine, identified by its CAS number 2137678-19-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused pyrrole and imidazole ring system, which are well-documented for their diverse biological activities. The presence of a chloro substituent at the 3-position and a pyrrolo[1,2-a]imidazol-3-yl moiety at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The pyrrolo[1,2-a]imidazole scaffold is particularly noteworthy due to its structural similarity to several bioactive natural products and pharmacologically relevant molecules. This scaffold has been extensively studied for its potential applications in the development of antiviral, anticancer, and anti-inflammatory agents. The tetrahydropyridine moiety further enhances the compound's complexity and may contribute to its solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the therapeutic potential of 3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine. Preliminary studies have suggested that this compound exhibits promising biological activity in vitro and in vivo. Specifically, it has shown inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, research indicates that this molecule may interact with targets involved in pain signaling pathways, making it a potential candidate for the development of novel analgesic agents.

Moreover, the chloro substituent in the molecule is strategically positioned to modulate electronic properties and enhance binding affinity to biological targets. This feature is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact a compound's efficacy and selectivity. The pyrrolo[1,2-a]imidazol-3-yl group provides additional opportunities for structural optimization by serving as a hinge point for further derivatization.

The synthesis of 3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3,6-tetrahydropyridine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and nucleophilic substitutions that highlight the expertise required to construct such intricate molecular frameworks. The successful preparation of this compound demonstrates the growing capability of synthetic chemists to create complex heterocyclic systems with tailored biological properties.

From a computational chemistry perspective, 3-chloro-5-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}-1,2,3 tetrahydropyridine (CAS No. 2137678-19-2) has been subjected to molecular modeling studies to elucidate its binding interactions with potential biological targets. These studies have provided valuable insights into the compound's mode of action and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The pharmacokinetic profile of 3-chloro-5-{5H H-pyrrolo[12a]imidazol 31 yl}-12 H 32 tetrahydropyridine is another critical aspect that has been examined. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption distribution metabolism excretion (ADME) properties. These findings are crucial for assessing its potential as a lead compound for further development into a therapeutic agent.

In conclusion, 3-chloro 51 {51 H62 H72 Hpyrrol o12a imidazo l31 yl}12 H32 tetra hydropyridine (CAS No 21376781922) represents an exciting new entry into the realm of heterocyclic pharmaceuticals. Its unique structural features combined with promising biological activity make it a compelling candidate for further investigation. As research in this area continues to advance, this compound holds great promise for contributing to the development of novel therapeutic strategies across multiple disease indications.